Methyl-p-ethylphenyl ether
Methyl-p-ethylphenyl ether
Methyl-p-ethylphenyl ether (4-Methylphenetole) is an important intermediate in organic syntheses.
Brand Name:
Vulcanchem
CAS No.:
622-60-6
VCID:
VC0147166
InChI:
InChI=1S/C9H12O/c1-3-10-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
SMILES:
CCOC1=CC=C(C=C1)C
Molecular Formula:
C9H12O
Molecular Weight:
136.19 g/mol
Methyl-p-ethylphenyl ether
CAS No.: 622-60-6
Reference Standards
VCID: VC0147166
Molecular Formula: C9H12O
Molecular Weight: 136.19 g/mol
Purity: 95%
CAS No. | 622-60-6 |
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Product Name | Methyl-p-ethylphenyl ether |
Molecular Formula | C9H12O |
Molecular Weight | 136.19 g/mol |
IUPAC Name | 1-ethoxy-4-methylbenzene |
Standard InChI | InChI=1S/C9H12O/c1-3-10-9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3 |
Standard InChIKey | WSWPHHNIHLTAHB-UHFFFAOYSA-N |
SMILES | CCOC1=CC=C(C=C1)C |
Canonical SMILES | CCOC1=CC=C(C=C1)C |
Boiling Point | 188.5 °C |
Description | Methyl-p-ethylphenyl ether (4-Methylphenetole) is an important intermediate in organic syntheses. |
Purity | 95% |
Synonyms | Methyl-p-phenetole, Methyl-p-ethoxybenzene; 4-Methylphenetole; 1-Ethoxy-4-methylbenzene; 622-60-6; p-Ethoxytoluene; Benzene, 1-ethoxy-4-methyl- |
Reference | 1: Julia Janke, Alexander Villinger, Peter Ehlers, Peter Langer. Synthesis of Acridones by Palladium-Catalyzed Buchwald–Hartwig Amination. Synlett 2019; 30(07): 817-820 DOI: 10.1055/s-0037-1612256 |
PubChem Compound | 73955 |
Last Modified | Nov 11 2021 |
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